molecular formula C16H16ClNO2 B2687535 2-Chloro-1-(3-hydroxy-3-naphthalen-1-ylazetidin-1-yl)propan-1-one CAS No. 2411298-55-8

2-Chloro-1-(3-hydroxy-3-naphthalen-1-ylazetidin-1-yl)propan-1-one

Cat. No. B2687535
CAS RN: 2411298-55-8
M. Wt: 289.76
InChI Key: LTDPPIQGMGVMPJ-UHFFFAOYSA-N
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Description

The compound “2-Chloro-1-(3-hydroxy-3-naphthalen-1-ylazetidin-1-yl)propan-1-one” is a complex organic molecule. It contains a naphthalene ring, which is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings . The molecule also contains a chloro group and a propanone group .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the naphthalene ring, the chloro group, and the propanone group. The naphthalene ring is planar, and the chloro and propanone groups would add additional complexity to the molecule’s 3D structure .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the naphthalene ring, the chloro group, and the propanone group. For example, the naphthalene ring could contribute to the compound’s aromaticity and stability, while the chloro group could influence its reactivity .

properties

IUPAC Name

2-chloro-1-(3-hydroxy-3-naphthalen-1-ylazetidin-1-yl)propan-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16ClNO2/c1-11(17)15(19)18-9-16(20,10-18)14-8-4-6-12-5-2-3-7-13(12)14/h2-8,11,20H,9-10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LTDPPIQGMGVMPJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(=O)N1CC(C1)(C2=CC=CC3=CC=CC=C32)O)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16ClNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

289.75 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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